Cas no 2137544-38-6 (Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate)

• Product Name: Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate
• CAS No: 2137544-38-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5977903
• PubChem ID: 165456503
• Update Time: 2025-05-22

Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate
• 2137544-38-6
• EN300-703241
• Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate

• Inchi： 1S/C11H12O4/c1-2-14-11(13)10-8(7-3-4-7)6-15-9(10)5-12/h5-7H,2-4H2,1H3
• InChI Key： KIPVLFGNWKEQKX-UHFFFAOYSA-N
• SMILES： O1C(C=O)=C(C(=O)OCC)C(=C1)C1CC1

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.5Ų

Additional information on Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate

Recent Advances in the Application of Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate (CAS: 2137544-38-6) in Chemical Biology and Pharmaceutical Research

Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate (CAS: 2137544-38-6) is a structurally unique furan derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its cyclopropyl and formyl functional groups, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate as a key intermediate in the synthesis of furan-based inhibitors targeting cyclooxygenase-2 (COX-2). The researchers utilized the formyl group for Schiff base formation, leading to compounds with potent anti-inflammatory activity and reduced gastrointestinal toxicity compared to traditional NSAIDs. The cyclopropyl moiety was found to enhance metabolic stability, addressing a common limitation of furan derivatives.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of novel quorum sensing inhibitors derived from Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate. The compound's ability to interfere with bacterial communication pathways while maintaining low cytotoxicity makes it particularly promising for addressing antibiotic resistance. Molecular docking studies revealed favorable interactions with LuxR-type receptor proteins, suggesting a potential mechanism of action.

The synthetic versatility of 2137544-38-6 has been further demonstrated in recent work on PROTAC (Proteolysis Targeting Chimeras) development. Researchers at Stanford University successfully incorporated derivatives of this compound into heterobifunctional molecules targeting oncogenic proteins. The furan core provided an optimal spatial arrangement for E3 ligase recruitment, while the cyclopropyl group contributed to improved cell permeability - a critical factor in PROTAC design.

Ongoing research is exploring the photophysical properties of Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate derivatives for bioimaging applications. Preliminary results indicate that modifications at the formyl position can tune fluorescence characteristics while maintaining biocompatibility. This dual functionality - serving as both a synthetic building block and a potential imaging agent - positions this compound as particularly valuable for theranostic development.

Despite these promising developments, challenges remain in the large-scale production and formulation of 2137544-38-6 derivatives. Recent process chemistry studies have focused on optimizing the cyclopropanation step and improving the overall yield of the synthetic pathway. Green chemistry approaches, including catalytic methods and solvent optimization, are being investigated to enhance the sustainability of production processes for this important intermediate.